Cas no 2770533-91-8 ((9H-fluoren-9-yl)methyl N-(4-chloro-3-ethynylphenyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(4-chloro-3-ethynylphenyl)carbamate
• CAS No: 2770533-91-8
• MF: C₂₃H₁₆ClNO₂
• MW: 373.831645011902
• CID: 6100608
• PubChem ID: 165992672
• Update Time: 2025-07-20

(9H-fluoren-9-yl)methyl N-(4-chloro-3-ethynylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37397789
• (9H-fluoren-9-yl)methyl N-(4-chloro-3-ethynylphenyl)carbamate
• 2770533-91-8

• Inchi： 1S/C23H16ClNO2/c1-2-15-13-16(11-12-22(15)24)25-23(26)27-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h1,3-13,21H,14H2,(H,25,26)
• InChI Key： DZMOPGSTMBWSJA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 373.0869564g/mol
• Monoisotopic Mass: 373.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-(4-chloro-3-ethynylphenyl)carbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-(4-chloro-3-ethynylphenyl)carbamate (CAS No. 2770533-91-8)

The compound (9H-fluoren-9-yl)methyl N-(4-chloro-3-ethynylphenyl)carbamate (CAS No. 2770533-91-8) is a specialized organic molecule with significant potential in pharmaceutical and materials science research. Its unique structure, featuring a fluorenylmethyl (Fmoc) protecting group and an ethynylphenyl moiety, makes it a valuable intermediate in peptide synthesis and click chemistry applications. Researchers are increasingly interested in this compound due to its versatility in drug discovery and bioconjugation strategies.

One of the most searched questions in the field of organic chemistry is: "What are the applications of Fmoc-protected compounds in peptide synthesis?" This compound addresses this query directly, as the Fmoc group is widely used for temporary amine protection in solid-phase peptide synthesis (SPPS). The presence of the ethynyl functionality further expands its utility, enabling copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions—a cornerstone of modern bioconjugation techniques.

Recent trends in green chemistry have sparked interest in more efficient protecting group strategies. The (9H-fluoren-9-yl)methyl moiety in this compound offers advantages in this regard, as it can be removed under mild basic conditions (typically piperidine in DMF), reducing the need for harsh acidic conditions required by other protecting groups. This aligns with current research priorities for sustainable synthetic methodologies.

From a structural perspective, the 4-chloro-3-ethynylphenyl segment provides unique electronic properties that make this compound particularly interesting for materials science applications. The combination of an electron-withdrawing chlorine substituent and an electron-rich ethynyl group creates a push-pull system that could be exploited in the development of organic electronic materials or nonlinear optical materials.

Analytical characterization of CAS No. 2770533-91-8 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are critical for research applications. Many researchers search for "how to characterize Fmoc-protected compounds"—a question that highlights the importance of proper analytical verification in synthetic chemistry.

The stability profile of this compound is another area of interest. The Fmoc carbamate linkage is generally stable under a wide range of conditions but can be selectively cleaved when needed. This controlled lability makes it particularly valuable for multi-step synthetic sequences where orthogonal protection strategies are required. Such properties are increasingly important in the development of complex molecular architectures.

In the context of current pharmaceutical research trends, there's growing interest in "small molecule drug discovery" and "targeted drug delivery systems". The structural features of this compound make it potentially useful in both areas. The ethynyl group could serve as a handle for attaching targeting moieties, while the aromatic system might contribute to pharmacological activity in certain therapeutic contexts.

From a commercial availability perspective, researchers often search for "where to buy CAS 2770533-91-8" or "suppliers of Fmoc-protected building blocks". While this specific compound may not be widely available from standard commercial sources, it represents the type of specialized building block that custom synthesis providers frequently handle. Its synthesis typically involves sequential functionalization of appropriately protected starting materials.

The compound's molecular weight and solubility characteristics make it suitable for various formulation approaches. The Fmoc group enhances solubility in organic solvents commonly used in peptide synthesis, while the chloro-ethynylphenyl moiety may influence crystallization behavior—an important consideration for process chemistry and scale-up operations.

Looking toward future applications, the unique combination of protective group chemistry and click chemistry functionality in this molecule positions it as a potentially valuable tool for chemical biology studies. Researchers investigating protein-protein interactions or developing activity-based probes might find this compound particularly useful for their work.

In summary, (9H-fluoren-9-yl)methyl N-(4-chloro-3-ethynylphenyl)carbamate (CAS No. 2770533-91-8) represents a fascinating intersection of protective group chemistry and modern synthetic methodology. Its dual functionality addresses several current research needs in medicinal chemistry and materials science, making it a compound worth noting in the scientific literature. As research trends continue to emphasize modular synthetic approaches and green chemistry principles, compounds with this combination of features are likely to see increased attention from the scientific community.